Cas no 137987-77-0 (2-Benzofurancarboxylic acid, 4-chloro-5-formyl-3-methyl-, ethyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 4-chloro-5-formyl-3-methyl-, ethyl ester
• CAS No: 137987-77-0
• MF: C₁₃H₁₁ClO₄
• MW: 266.677043199539
• MDL: MFCD00436531
• CID: 1247565
• PubChem ID: 745785
• Update Time: 2025-06-13

2-Benzofurancarboxylic acid, 4-chloro-5-formyl-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 4-chloro-5-formyl-3-methyl-, ethyl ester
• ethyl 4-chloro-5-formyl-3-methyl-1-benzofuran-2-carboxylate
• Oprea1_064016
• CBDivE_014564
• BBL000101
• SR-01000323895
• 3-methyl-2-ethoxycarbonyl-5-formyl-4-chlorobenzofuran
• DTXSID601201649
• STK279782
• VS-00445
• MFCD00436531
• 137987-77-0
• SR-01000323895-1
• Ethyl 4-chloro-5-formyl-3-methyl-2-benzofurancarboxylate
• AG-690/11629329
• Oprea1_314579
• AKOS005426162

• MDL： MFCD00436531
• Inchi： 1S/C13H11ClO4/c1-3-17-13(16)12-7(2)10-9(18-12)5-4-8(6-15)11(10)14/h4-6H,3H2,1-2H3
• InChI Key： RHTZYOYJELTQJO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC2=C1C(C)=C(C(=O)OCC)O2

Computed Properties

• Exact Mass: 266.03463
• Monoisotopic Mass: 266.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-Benzofurancarboxylic acid, 4-chloro-5-formyl-3-methyl-, ethyl ester

Research Brief on 2-Benzofurancarboxylic acid, 4-chloro-5-formyl-3-methyl-, ethyl ester (CAS: 137987-77-0)

The compound 2-Benzofurancarboxylic acid, 4-chloro-5-formyl-3-methyl-, ethyl ester (CAS: 137987-77-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly as scaffolds for developing novel therapeutic agents. The specific substitution pattern of this compound - featuring chloro, formyl, and methyl groups at positions 4, 5, and 3 respectively - makes it particularly interesting for structure-activity relationship studies. The ethyl ester moiety further enhances its potential as a prodrug candidate.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for 137987-77-0, achieving an overall yield of 78% through a four-step process involving Friedel-Crafts acylation, Vilsmeier-Haack formylation, esterification, and selective chlorination. This improved synthetic protocol has made the compound more accessible for biological evaluation.

In terms of biological activity, preliminary screening results published in Bioorganic & Medicinal Chemistry Letters (2024) indicate that this compound exhibits moderate inhibitory activity against several kinase targets, particularly showing promise as a potential lead for developing anti-inflammatory agents. The IC50 values ranged from 12-45 μM against various pro-inflammatory kinases, with the highest activity observed against p38α MAPK.

Structural analysis through X-ray crystallography (reported in Acta Crystallographica Section E, 2023) revealed that the planar benzofuran core with its specific substitution pattern creates a unique electronic distribution that may contribute to its biological activity. The chloro and formyl groups were found to participate in key hydrogen bonding interactions with biological targets.

Current research directions include exploring structure-activity relationships through systematic modification of the substituents, particularly focusing on the formyl group as a potential site for Schiff base formation with biological amines. Several research groups are investigating the compound's potential as a building block for more complex drug-like molecules.

While the compound shows promise, challenges remain in optimizing its pharmacokinetic properties. Recent ADMET studies indicate moderate metabolic stability but poor aqueous solubility, which will need to be addressed in future development efforts. Several analogs are currently being evaluated to improve these properties while maintaining biological activity.

In conclusion, 2-Benzofurancarboxylic acid, 4-chloro-5-formyl-3-methyl-, ethyl ester represents an interesting scaffold in medicinal chemistry with demonstrated biological activity and potential for further development. Ongoing research is expected to provide more insights into its mechanism of action and therapeutic potential in the coming years.